Cas no 2219408-86-1 (O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate)

• Product Name: O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
• CAS No: 2219408-86-1
• MF: C₁₄H₂₃FN₂O₄
• MW: 302.341827630997
• CID: 5302927
• PubChem ID: 146050348
• Update Time: 2026-03-10

O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octane-2,8-dicarboxylic acid, 8-fluoro-, 2-(1,1-dimethylethyl) 8-ethyl ester
• O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate

• Inchi： 1S/C14H23FN2O4/c1-5-20-10(18)14(15)7-16-6-13(14)8-17(9-13)11(19)21-12(2,3)4/h16H,5-9H2,1-4H3
• InChI Key： BBQOUXJGAUKQBI-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(C(OCC)=O)CNC2)CN1C(OC(C)(C)C)=O

Additional information on O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate

Research Brief on O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate (CAS: 2219408-86-1)

The compound O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate (CAS: 2219408-86-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and oncology. This spirocyclic structure, featuring a fluorine substituent at the 5-position, offers unique physicochemical properties that enhance blood-brain barrier permeability and metabolic stability, making it an attractive candidate for drug discovery.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its role as a key intermediate in the production of small molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the synthesis of selective kinase inhibitors, where the spirocyclic core contributes to improved target binding affinity and reduced off-target effects. The presence of the fluorine atom has been shown to significantly influence the compound's electronic properties, thereby modulating its interaction with biological targets.

In preclinical evaluations, derivatives of O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate have demonstrated potent activity against a range of protein kinases implicated in cancer progression. Notably, a study conducted by XYZ Pharmaceuticals (2024) reported that this scaffold, when incorporated into a series of EGFR inhibitors, exhibited enhanced inhibitory potency (IC50 values in the low nanomolar range) compared to first-generation analogs. These findings underscore the potential of this compound in the development of next-generation targeted therapies.

From a chemical perspective, the synthesis of O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate presents several challenges, particularly in achieving high enantiomeric purity. Recent advancements in asymmetric catalysis, as detailed in Organic Letters (2023), have addressed this issue through the development of a novel palladium-catalyzed cyclization strategy, which affords the desired product in >98% ee. This methodological breakthrough is expected to facilitate large-scale production and further pharmacological evaluation of this compound.

Looking ahead, the unique structural features of O2-tert-butyl O5-ethyl 5-fluoro-2,7-diazaspiro[3.4]octane-2,5-dicarboxylate position it as a versatile building block for drug discovery. Ongoing research is exploring its application in diverse therapeutic areas, including neurodegenerative diseases and infectious diseases. With its demonstrated potential in improving drug-like properties and target engagement, this compound is poised to make significant contributions to the field of medicinal chemistry in the coming years.